Cas no 62110-80-9 (Phosphonic acid, [3-(3,5-dimethylphenyl)-2-oxopropyl]-, dimethyl ester)

• Product name: Phosphonic acid, [3-(3,5-dimethylphenyl)-2-oxopropyl]-, dimethyl ester
• CAS No: 62110-80-9
• MF: C₁₃H₁₉O₄P
• MW: 270.26136
• CID: 457737
• PubChem ID: 71389878

Phosphonic acid, [3-(3,5-dimethylphenyl)-2-oxopropyl]-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [3-(3,5-dimethylphenyl)-2-oxopropyl]-, dimethyl ester
• 1-dimethoxyphosphoryl-3-(3,5-dimethylphenyl)propan-2-one
• URFZFDQSPYMPCX-UHFFFAOYSA-N
• Dimethyl [3-(3,5-dimethylphenyl)-2-oxopropyl]phosphonate
• dimethyl (2-oxo-3-(3,5-dimethylphenyl)propyl)phosphonate
• DTXSID70811827
• 62110-80-9

• Inchi： InChI=1S/C13H19O4P/c1-10-5-11(2)7-12(6-10)8-13(14)9-18(15,16-3)17-4/h5-7H,8-9H2,1-4H3
• InChI Key： URFZFDQSPYMPCX-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC(=C1)CC(=O)CP(=O)(OC)OC)C

Computed Properties

• Exact Mass: 270.10217
• Monoisotopic Mass: 270.10209608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6